molecular formula C19H23NO3 B8532797 4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine

4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine

Cat. No. B8532797
M. Wt: 313.4 g/mol
InChI Key: RUEDGVYWXVLYIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine is a useful research compound. Its molecular formula is C19H23NO3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine

Molecular Formula

C19H23NO3

Molecular Weight

313.4 g/mol

IUPAC Name

4-[2-(2-phenylmethoxyphenoxy)ethyl]morpholine

InChI

InChI=1S/C19H23NO3/c1-2-6-17(7-3-1)16-23-19-9-5-4-8-18(19)22-15-12-20-10-13-21-14-11-20/h1-9H,10-16H2

InChI Key

RUEDGVYWXVLYIO-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CCOC2=CC=CC=C2OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Benzyloxyphenol (4.0 g, 20 mmol), chloroethylmorpholine hydrochloride (3.72 g, 20 mmol) and K2CO3 (5.53 g, 40 mmol) were suspended in DMF (50 mL) under an atmosphere of argon and stirred at 105° C. for 17 h. The solvent was removed under reduced pressure and the residue was partitioned between water (80 mL) and Et2O (150 mL). The aqueous layer was extracted with Et2O (1×30 mL), the combined org. layers were dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by flash chromatography (0-10% MeOH in EtOAc) to give the title compound.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
3.72 g
Type
reactant
Reaction Step Two
Name
Quantity
5.53 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

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